N-(3-cyanophenyl)-1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(3-cyanophenyl)-1-(2-hydroxy-2-thiophen-2-ylethyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H13N5O2S/c17-8-11-3-1-4-12(7-11)18-16(23)13-9-21(20-19-13)10-14(22)15-5-2-6-24-15/h1-7,9,14,22H,10H2,(H,18,23)
• InChI Key: DWSDYROFPBHIKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CN(N=N2)CC(C3=CC=CS3)O)C#N
• Molecular Formula: C16H13N5O2S
• Molecular Weight: 339.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry could be used to analyze its structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the carboxamide group could participate in acid-base reactions, the cyanophenyl group could undergo electrophilic aromatic substitution, and the triazole ring could react with electrophiles or nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting point, boiling point, solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with a specific biological target to exert its effect. If it’s a dye, it might absorb light at a specific wavelength.

Safety and Hazards

The safety and hazards of this compound would depend on its specific properties. For example, if it’s toxic, it could pose a risk if ingested or inhaled. If it’s reactive, it could pose a risk of fire or explosion.

Future Directions

Future research on this compound could involve studying its properties in more detail, exploring its potential uses, and developing methods to synthesize it more efficiently.